Cas no 65732-89-0 (Butanoic acid, (3R)-1-azabicyclo[2.2.2]oct-3-yl ester)

Butanoic acid, (3R)-1-azabicyclo[2.2.2]oct-3-yl ester structure
65732-89-0 structure
Product Name:Butanoic acid, (3R)-1-azabicyclo[2.2.2]oct-3-yl ester
CAS No:65732-89-0
MF:C11H19NO2
MW:197.27406334877
CID:388907
PubChem ID:11171595
Update Time:2025-04-19

Butanoic acid, (3R)-1-azabicyclo[2.2.2]oct-3-yl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, (3R)-1-azabicyclo[2.2.2]oct-3-yl ester
    • [(3R)-1-azabicyclo[2.2.2]octan-3-yl] butanoate
    • 65732-89-0
    • DTXSID00457575
    • SCHEMBL7058904
    • Inchi: 1S/C11H19NO2/c1-2-3-11(13)14-10-8-12-6-4-9(10)5-7-12/h9-10H,2-8H2,1H3/t10-/m0/s1
    • InChI Key: BJNCVECKNVBHBP-JTQLQIEISA-N
    • SMILES: O(C(CCC)=O)[C@H]1CN2CCC1CC2

Computed Properties

  • Exact Mass: 197.141578849g/mol
  • Monoisotopic Mass: 197.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 29.5Ų
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